Cas no 1891611-97-4 (2-2-chloro-6-(trifluoromethyl)phenylpropanoic acid)

2-Chloro-6-(trifluoromethyl)phenylpropanoic acid is a fluorinated aromatic compound featuring a propanoic acid backbone with chloro and trifluoromethyl substituents on the phenyl ring. Its unique structure imparts distinct electronic and steric properties, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the chloro substituent offers further reactivity for functionalization. This compound is particularly useful in the development of bioactive molecules, where its structural motifs contribute to improved binding affinity and selectivity. Its high purity and well-defined chemical characteristics ensure consistent performance in synthetic applications. Suitable for controlled reactions, it is handled under standard laboratory conditions with appropriate safety measures.
2-2-chloro-6-(trifluoromethyl)phenylpropanoic acid structure
1891611-97-4 structure
Product Name:2-2-chloro-6-(trifluoromethyl)phenylpropanoic acid
CAS No:1891611-97-4
MF:C10H8ClF3O2
MW:252.617532730103
CID:5925456
PubChem ID:117384554
Update Time:2025-05-21

2-2-chloro-6-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-2-chloro-6-(trifluoromethyl)phenylpropanoic acid
    • EN300-1961142
    • 1891611-97-4
    • 2-[2-chloro-6-(trifluoromethyl)phenyl]propanoic acid
    • Inchi: 1S/C10H8ClF3O2/c1-5(9(15)16)8-6(10(12,13)14)3-2-4-7(8)11/h2-5H,1H3,(H,15,16)
    • InChI Key: WDYCEQKUVLJWGJ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(C(F)(F)F)=C1C(C(=O)O)C

Computed Properties

  • Exact Mass: 252.0164917g/mol
  • Monoisotopic Mass: 252.0164917g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 37.3Ų

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Additional information on 2-2-chloro-6-(trifluoromethyl)phenylpropanoic acid

2-2-Chloro-6-(Trifluoromethyl)Phenylpropanoic Acid (CAS No. 189161-97-4): A Comprehensive Overview

The compound 2-2-chloro-6-(trifluoromethyl)phenylpropanoic acid (CAS No. 189161-97-4) is a chemically synthesized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a chlorinated aromatic ring with a trifluoromethyl group and a propanoic acid moiety. The chlorine atom at the ortho position and the trifluoromethyl group at the para position on the aromatic ring contribute to its distinct chemical properties, making it a valuable molecule for various research and industrial applications.

Recent studies have highlighted the potential of 2-2-chloro-6-(trifluoromethyl)phenylpropanoic acid as a precursor for synthesizing bioactive compounds. For instance, researchers have explored its role in the development of novel antibiotics and antiviral agents. The compound's ability to act as a versatile building block in organic synthesis has been extensively documented in peer-reviewed journals, underscoring its importance in modern drug discovery pipelines.

One of the most notable advancements involving this compound is its application in the synthesis of broad-spectrum antifungal agents. Scientists have demonstrated that derivatives of 2-2-chloro-6-(trifluoromethyl)phenylpropanoic acid exhibit potent activity against pathogenic fungi, including those resistant to conventional treatments. These findings have opened new avenues for addressing the growing challenge of fungal infections in both clinical and agricultural settings.

In addition to its pharmacological applications, 2-2-chloro-6-(trifluoromethyl)phenylpropanoic acid has also found utility in materials science. Researchers have utilized this compound as a monomer for synthesizing advanced polymers with tailored properties, such as improved thermal stability and mechanical strength. These materials hold promise for use in high-performance electronics and aerospace applications.

The synthesis of 2-2-chloro-6-(trifluoromethyl)phenylpropanoic acid involves a multi-step process that typically begins with the chlorination of an aromatic precursor followed by subsequent functionalization steps to introduce the trifluoromethyl group and propanoic acid moiety. Recent optimizations in these synthetic routes have significantly enhanced yield and purity, making large-scale production more feasible.

From an environmental perspective, studies on the degradation pathways of 2-2-chloro-6-(trifluoromethyl)phenylpropanoic acid have provided insights into its ecological impact. Research indicates that under certain conditions, the compound undergoes rapid biodegradation, reducing its potential to persist in natural ecosystems. This information is crucial for ensuring sustainable practices in its production and application.

In conclusion, 2-2-chloro-6-(trifluoromethyl)phenylpropanoic acid (CAS No. 189161-97-4) stands as a pivotal molecule in contemporary chemical research. Its diverse applications across pharmaceuticals, agrochemicals, and materials science highlight its versatility and significance. As ongoing research continues to uncover new potentials for this compound, it is poised to play an even greater role in advancing technological and medical innovations.

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